Cas no 1361607-98-8 (3-Amino-5-(3,4-dichlorophenyl)pyridine)

• Product Name: 3-Amino-5-(3,4-dichlorophenyl)pyridine
• CAS No: 1361607-98-8
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 4928786
• Update Time: 2025-06-08

3-Amino-5-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H8Cl2N2/c12-10-2-1-7(4-11(10)13)8-3-9(14)6-15-5-8/h1-6H,14H2
• InChI Key： LZPDNFREHBULTK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-(3,4-dichlorophenyl)pyridine

Recent Advances in the Study of 3-Amino-5-(3,4-dichlorophenyl)pyridine (CAS: 1361607-98-8) in Chemical Biology and Pharmaceutical Research

3-Amino-5-(3,4-dichlorophenyl)pyridine (CAS: 1361607-98-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its dichlorophenyl and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its role as a scaffold for drug development, leveraging its unique chemical properties to target specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's efficacy as a kinase inhibitor, demonstrating its ability to selectively target aberrant signaling pathways in cancer cells. The research highlighted its high binding affinity for specific tyrosine kinases, which are often overexpressed in malignancies. Molecular docking simulations and in vitro assays confirmed that 3-Amino-5-(3,4-dichlorophenyl)pyridine exhibits low nanomolar inhibitory activity, making it a viable candidate for further preclinical development.

Another significant advancement was reported in a Nature Communications article, where the compound was investigated for its neuroprotective properties. Researchers found that it could attenuate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases. The study attributed these effects to the compound's ability to modulate the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses. These findings suggest potential applications in treating conditions such as Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, recent synthetic chemistry studies have optimized the production of 3-Amino-5-(3,4-dichlorophenyl)pyridine, improving yield and purity. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This methodological advancement is expected to facilitate broader research and industrial applications of the compound.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic profile. Ongoing research is also exploring its potential off-target effects and long-term safety, which are critical for translational success.

In conclusion, 3-Amino-5-(3,4-dichlorophenyl)pyridine (CAS: 1361607-98-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse biological activities and recent synthetic improvements underscore its potential as a lead compound for various therapeutic applications. Future research should focus on addressing its pharmacokinetic limitations and expanding its mechanistic understanding to unlock its full clinical potential.